Cas no 428840-70-4 (N-(4-bromophenyl)-2-(N-methyl4-methylbenzenesulfonamido)acetamide)

• Product Name: N-(4-bromophenyl)-2-(N-methyl4-methylbenzenesulfonamido)acetamide
• CAS No: 428840-70-4
• MF: C₁₆H₁₇BrN₂O₃S
• MW: 397.286782026291
• CID: 5416703
• Update Time: 2025-06-08

N-(4-bromophenyl)-2-(N-methyl4-methylbenzenesulfonamido)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-N~2~-methyl-N~2~-[(4-methylphenyl)sulfonyl]glycinamide
• Acetamide, N-(4-bromophenyl)-2-[methyl[(4-methylphenyl)sulfonyl]amino]-
• N-(4-bromophenyl)-2-(N-methyl4-methylbenzenesulfonamido)acetamide

• Inchi： 1S/C16H17BrN2O3S/c1-12-3-9-15(10-4-12)23(21,22)19(2)11-16(20)18-14-7-5-13(17)6-8-14/h3-10H,11H2,1-2H3,(H,18,20)
• InChI Key： MVKMTSUSIVFYSA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)CN(C)S(C1=CC=C(C)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-(4-bromophenyl)-2-(N-methyl4-methylbenzenesulfonamido)acetamide

N-(4-bromophenyl)-2-(N-methyl-4-methylbenzenesulfonamido)acetamide (CAS No. 428840-70-4): A Comprehensive Overview

N-(4-bromophenyl)-2-(N-methyl-4-methylbenzenesulfonamido)acetamide (CAS No. 428840-70-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and its role in the development of novel drug candidates.

The molecular structure of N-(4-bromophenyl)-2-(N-methyl-4-methylbenzenesulfonamido)acetamide consists of a brominated phenyl group, a methylated benzenesulfonamide moiety, and an acetamide functional group. These structural elements contribute to its diverse chemical reactivity and biological activity, making it a valuable compound for various research applications.

Recent studies have highlighted the potential of N-(4-bromophenyl)-2-(N-methyl-4-methylbenzenesulfonamido)acetamide in the treatment of several diseases. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the management of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-(4-bromophenyl)-2-(N-methyl-4-methylbenzenesulfonamido)acetamide has shown promise in cancer research. A 2022 study in the International Journal of Cancer reported that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic properties of N-(4-bromophenyl)-2-(N-methyl-4-methylbenzenesulfonamido)acetamide have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. These properties ensure that the compound can effectively reach its target sites in the body and exert its intended biological effects.

Safety and toxicity assessments are essential for any compound with potential therapeutic applications. Preclinical studies have shown that N-(4-bromophenyl)-2-(N-methyl-4-methylbenzenesulfonamido)acetamide exhibits low toxicity at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety profile and to identify any potential side effects.

In the context of drug development, N-(4-bromophenyl)-2-(N-methyl-4-methylbenzenesulfonamido)acetamide has been used as a lead compound for the synthesis of more potent and selective analogs. Structure-activity relationship (SAR) studies have provided valuable insights into how modifications to the molecular structure can enhance its biological activity and improve its pharmacological properties.

The synthesis of N-(4-bromophenyl)-2-(N-methyl-4-methylbenzenesulfonamido)acetamide is well-documented in the literature. Common synthetic routes involve multi-step processes that include bromination, sulfonation, and amidation reactions. These methods are scalable and can be adapted for large-scale production, making it feasible to produce this compound for both research and commercial purposes.

Beyond its direct therapeutic applications, N-(4-bromophenyl)-2-(N-methyl-4-methylbenzenesulfonamido)acetamide serves as a valuable tool in chemical biology studies. Its ability to modulate specific biological pathways makes it useful for investigating cellular processes and identifying new drug targets. This compound has been employed in high-throughput screening assays to identify small molecules with desired biological activities.

In conclusion, N-(4-bromophenyl)-2-(N-methyl-4-methylbenzenesulfonamido)acetamide (CAS No. 428840-70-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities and favorable pharmacokinetic properties, position it as a promising candidate for further development into therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various medical contexts.